Cas no 955962-82-0 ([5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl propionate)

• Product Name: [5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl propionate
• CAS No: 955962-82-0
• MF: C₁₅H₁₄ClF₃N₂O₂S
• MW: 378.797071933746
• CID: 5013567
• Update Time: 2023-08-25

[5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl propionate Chemical and Physical Properties

Names and Identifiers

• [5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl propionate
• {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methyl propanoate
• SMR000180044
• MLS000546846
• HMS2421D04
• [5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl propionate

• Inchi： 1S/C15H14ClF3N2O2S/c1-3-12(22)23-8-11-13(15(17,18)19)20-21(2)14(11)24-10-6-4-9(16)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： QVHMFNKKZYCPRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(COC(CC)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 4.3
• Topological Polar Surface Area: 69.4